Cas no 1261494-91-0 (5-(2-(Trifluoromethyl)phenyl)picolinonitrile)

• Product Name: 5-(2-(Trifluoromethyl)phenyl)picolinonitrile
• CAS No: 1261494-91-0
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4984342
• Update Time: 2025-06-12

5-(2-(Trifluoromethyl)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Trifluoromethyl)phenyl)picolinonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)12-4-2-1-3-11(12)9-5-6-10(7-17)18-8-9/h1-6,8H
• InChI Key： PVIQBOHEPKSGEP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(C#N)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(2-(Trifluoromethyl)phenyl)picolinonitrile

Recent Advances in the Study of 5-(2-(Trifluoromethyl)phenyl)picolinonitrile (CAS: 1261494-91-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-(Trifluoromethyl)phenyl)picolinonitrile (CAS: 1261494-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a picolinonitrile core and a trifluoromethylphenyl substituent, has been explored for its role in modulating various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility as a versatile scaffold in drug discovery, particularly in the development of small-molecule inhibitors for oncology and inflammatory diseases.

One of the key areas of investigation has been the compound's interaction with protein kinases, which are pivotal in cellular signaling and often dysregulated in diseases such as cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(2-(Trifluoromethyl)phenyl)picolinonitrile exhibits selective inhibition against a subset of tyrosine kinases, with promising in vitro and in vivo efficacy in preclinical models of solid tumors. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, leading to the identification of derivatives with improved pharmacokinetic profiles.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as a building block for the synthesis of more complex pharmacophores. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the use of 5-(2-(Trifluoromethyl)phenyl)picolinonitrile as a precursor in the synthesis of novel heterocyclic compounds with enhanced binding affinity for G-protein-coupled receptors (GPCRs). These findings underscore the compound's versatility in medicinal chemistry and its potential to address unmet medical needs in areas such as central nervous system (CNS) disorders and metabolic diseases.

Another notable advancement is the application of 5-(2-(Trifluoromethyl)phenyl)picolinonitrile in the development of fluorescent probes for bioimaging. A recent study in Chemical Communications highlighted the compound's utility as a fluorophore due to its stable emission properties and compatibility with biological systems. This innovation opens new avenues for real-time visualization of cellular processes and could facilitate the study of drug-target interactions in live cells.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on leveraging computational chemistry and high-throughput screening to identify optimal formulations and delivery systems. Collaborative initiatives between academia and industry are also underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(2-(Trifluoromethyl)phenyl)picolinonitrile (CAS: 1261494-91-0) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications—from kinase inhibition to bioimaging—highlight its potential to drive innovation in pharmaceutical research. Future studies will likely focus on expanding its therapeutic scope and addressing the translational challenges inherent in bringing novel chemical entities to the clinic.